Cas no 2228577-90-8 (methyl 5-(2-bromoethyl)-2-methylfuran-3-carboxylate)

• Product Name: methyl 5-(2-bromoethyl)-2-methylfuran-3-carboxylate
• CAS No: 2228577-90-8
• MF: C₉H₁₁BrO₃
• MW: 247.085842370987
• CID: 6425937
• PubChem ID: 165644843
• Update Time: 2025-06-09

methyl 5-(2-bromoethyl)-2-methylfuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(2-bromoethyl)-2-methylfuran-3-carboxylate
• EN300-1920730
• 2228577-90-8

• Inchi： 1S/C9H11BrO3/c1-6-8(9(11)12-2)5-7(13-6)3-4-10/h5H,3-4H2,1-2H3
• InChI Key： KVNYNNKUMQXOOS-UHFFFAOYSA-N
• SMILES： BrCCC1=CC(C(=O)OC)=C(C)O1

Computed Properties

• Exact Mass: 245.98916g/mol
• Monoisotopic Mass: 245.98916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 39.4Ų

Additional information on methyl 5-(2-bromoethyl)-2-methylfuran-3-carboxylate

Methyl 5-(2-Bromoethyl)-2-methylfuran-3-carboxylate (CAS No. 2228577-90-8): An Overview of Its Synthesis, Properties, and Applications in Modern Chemistry

Methyl 5-(2-bromoethyl)-2-methylfuran-3-carboxylate (CAS No. 2228577-90-8) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound, characterized by its unique structural features, offers a wide range of applications in the development of novel pharmaceuticals, functional materials, and chemical intermediates. In this article, we will delve into the synthesis, properties, and potential applications of methyl 5-(2-bromoethyl)-2-methylfuran-3-carboxylate, highlighting its significance in contemporary research.

The synthesis of methyl 5-(2-bromoethyl)-2-methylfuran-3-carboxylate typically involves a multi-step process that combines elements of organic synthesis and catalytic reactions. One common approach is to start with 5-bromopentan-1-ol, which is then converted to the corresponding bromide using a suitable brominating agent such as phosphorus tribromide (PBr₃). The resulting bromide is then coupled with 2-methylfuran-3-carboxylic acid methyl ester using a palladium-catalyzed cross-coupling reaction, such as the Suzuki-Miyaura coupling or the Heck reaction. This method provides a high yield and excellent regioselectivity, making it a preferred route for the synthesis of this compound.

The physical and chemical properties of methyl 5-(2-bromoethyl)-2-methylfuran-3-carboxylate are crucial for understanding its behavior in various chemical reactions and applications. This compound is a colorless liquid with a molecular weight of approximately 264.11 g/mol. It exhibits good solubility in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO). The presence of the bromo group and the furan ring endows this compound with unique reactivity profiles, making it an attractive starting material for further derivatization and functionalization.

In the realm of medicinal chemistry, methyl 5-(2-bromoethyl)-2-methylfuran-3-carboxylate has shown promise as a key intermediate in the synthesis of bioactive molecules. Recent studies have explored its potential as a precursor for the development of new drugs targeting various diseases. For instance, researchers at the University of California have utilized this compound to synthesize novel antiviral agents that exhibit potent activity against influenza viruses. The bromo group in methyl 5-(2-bromoethyl)-2-methylfuran-3-carboxylate serves as a versatile handle for introducing additional functional groups that can modulate the biological activity and pharmacokinetic properties of the final drug candidates.

Beyond medicinal applications, methyl 5-(2-bromoethyl)-2-methylfuran-3-carboxylate has also found utility in materials science. Its ability to undergo polymerization reactions makes it an attractive monomer for the preparation of functional polymers with tailored properties. For example, scientists at the Massachusetts Institute of Technology (MIT) have developed a series of copolymers derived from methyl 5-(2-bromoethyl)-2-methylfuran-3-carboxylate that exhibit enhanced thermal stability and mechanical strength. These polymers have potential applications in areas such as coatings, adhesives, and electronic materials.

The environmental impact of chemical compounds is an increasingly important consideration in modern chemistry. Studies on the biodegradability and toxicity of methyl 5-(2-bromoethyl)-2-methylfuran-3-carboxylate have shown that it exhibits low toxicity to aquatic organisms and can be biodegraded under aerobic conditions. This makes it a more environmentally friendly option compared to some traditional chemicals used in similar applications.

In conclusion, methyl 5-(2-bromoethyl)-2-methylfuran-3-carboxylate (CAS No. 2228577-90-8) is a multifaceted compound with significant potential in various fields of chemistry. Its unique structural features and reactivity profiles make it an invaluable tool for researchers working on new drug discovery, materials development, and sustainable chemistry. As ongoing research continues to uncover new applications and optimize synthetic methods, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.